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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromofluorobenzene-13Ce, a stable
isotope-labeled certified reference material (CRM). It is designed to assist researchers in
understanding its applications, sourcing, and the technical specifications critical for its use in
guantitative analysis.

Introduction and Core Applications

3-Bromofluorobenzene-13Cs is the 13C-labeled form of 3-Bromofluorobenzene, an aromatic
compound used as an intermediate in the synthesis of pharmaceuticals and pesticides.[1] The
stable isotope-labeled version, where the six carbon atoms of the benzene ring are replaced
with the heavier 13C isotope, is a high-purity material primarily used as an internal standard for
guantitative analysis by mass spectrometry (MS).[2][3]

The key applications for this CRM include:

 Internal Standard: Its most common use is as an internal standard in analytical methods,
such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS). Since it has nearly identical chemical and physical properties to the
unlabeled ("native™) analyte but a different mass, it can be added to a sample in a known
quantity to correct for analyte loss during sample preparation and instrumental analysis.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12055716?utm_src=pdf-interest
https://www.hpc-standards.com/productgroups/bromofluorobenzene__1411/
https://www.medchemexpress.com/3-bromofluorobenzene-13c6.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/606391
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« |sotope Dilution Mass Spectrometry (IDMS): This is a definitive quantitative technique where
the CRM is used to accurately determine the concentration of the native analyte.

» Metabolomic Profiling: Employed in studies to trace the metabolic fate of compounds.[3]

o Environmental Analysis: Used to ensure accuracy and reliability in residue analysis of food
and environmental samples.[1]

This compound is a synthetic chemical and is not involved in biological signaling pathways.

Suppliers and Technical Data

Several specialized chemical suppliers provide 3-Bromofluorobenzene-13Ce as a certified
reference material. Each supplier provides a Certificate of Analysis (CoA) that details the
specific purity and characterization of their product lot.[4][5][6] The following table summarizes

the key quantitative data available from prominent suppliers.
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Parameter

Value

Suppliers Citing This Data

CAS Number

1173020-50-2

Eurisotop, MedChemExpress,
BLD Pharm[2][5][7]

Eurisotop, Chem-Impex,

Unlabeled CAS Number 1073-06-9
PubChem[5][6][8]
Sigma-Aldrich,
Molecular Formula Bri3CeHaF
MedChemExpress[2][3]
] Sigma-Aldrich, Eurisotop,
Molecular Weight 180.95 g/mol

MedChemExpress[2][3][5]

Isotopic Purity

99 atom % 13C

Sigma-Aldrich[3]

Isotopic Enrichment

99%

Eurisotop[5]

Chemical Purity

>95% to >99% (CP)

Eurisotop, Sigma-Aldrich[3][5]

Colorless to almost colorless

Chem-Impex (for unlabeled),

Appearance o

clear liquid TCI (for unlabeled)[6]
Boiling Point 149-151 °C (lit.) Sigma-Aldrich[3]
Density ~1.620 g/mL at 25 °C Sigma-Aldrich[3]

Note: Isotopic enrichment refers to the mole fraction of the specific isotope at the labeled

positions, while chemical purity refers to the percentage of the chemical substance that is the

labeled compound.[9]

Generalized Experimental Protocol: Use as an

Internal Standard

While specific protocols are method-dependent, the following outlines a generalized workflow

for using 3-Bromofluorobenzene-3Ce as an internal standard in a quantitative GC-MS or LC-

MS experiment.

Objective: To accurately quantify the concentration of native 3-Bromofluorobenzene (or a

structurally similar analyte) in a sample matrix (e.g., water, soil, plasma).
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Materials:

3-Bromofluorobenzene-3Ce CRM solution of known concentration (Internal Standard Stock).

Unlabeled 3-Bromofluorobenzene standard of known concentration (Calibration Standard).

Sample for analysis.

Appropriate solvents for extraction and dilution (e.g., Methanol, Ethyl Acetate).

GC-MS or LC-MS system.
Methodology:
o Preparation of Calibration Curve Standards:

o Create a series of calibration standards by spiking a known amount of the unlabeled
analyte into a clean matrix.

o To each calibration standard, add a fixed, known amount of the 3-Bromofluorobenzene-
13Ce internal standard (IS) solution. This ensures the concentration of the IS is constant
across all calibration points.

e Sample Preparation:

[e]

Measure a precise volume or mass of the unknown sample.

o

Spike the unknown sample with the same fixed, known amount of the internal standard
solution as used in the calibration standards.

o

Perform the sample extraction procedure (e.g., liquid-liquid extraction, solid-phase
extraction) to isolate the analyte and internal standard from the matrix.

o

Concentrate or dilute the extract to a final volume suitable for injection into the analytical
instrument.

¢ Instrumental Analysis:
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o Inject the prepared calibration standards and the sample extract into the GC-MS or LC-MS

system.

o The mass spectrometer should be operated in a mode that allows for the selective
detection and quantification of the molecular ions or specific fragment ions of both the
native analyte and the 13Ce-labeled internal standard.

o Data Processing and Quantification:

o For each injection (calibrators and sample), calculate the peak area ratio of the analyte to
the internal standard (Analyte Area / IS Area).

o Generate a calibration curve by plotting the peak area ratio against the known
concentration of the analyte for the calibration standards.

o Using the peak area ratio calculated from the unknown sample, determine its
concentration by interpolating from the calibration curve. The use of the ratio corrects for
variations in injection volume and matrix effects.

Workflow and Structural Visualizations

The following diagrams, generated using DOT language, illustrate the experimental workflow
and the logical relationship of quality control for a certified reference material.
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Figure 1: General Workflow for Quantitative Analysis using an Internal Standard
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Caption: General workflow for quantitative analysis using an internal standard.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b12055716?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis
of 13Ce-labeled compound

'

Purification
(e.g., Chromatography)

. : -
Chemical Purity Analysi> Structural Identit Isotopic Enrichment
(GC, HPLC) (NMR, MS)
\b@y Control & (’iharacterization

D N &

Certification & Documentation
(Certificate of Analysis)

Figure 2: Logical Flow of CRM Certification
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Caption: Logical flow of certified reference material (CRM) certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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